Cas no 1332482-73-1 (cis-cyclobutane-1,3-diol)

• Product Name: cis-cyclobutane-1,3-diol
• CAS No: 1332482-73-1
• MF: C₄H₈O₂
• MW: 88.1051216125488
• MDL: MFCD28506109
• CID: 4584438
• PubChem ID: 3022709
• Update Time: 2025-05-20

cis-cyclobutane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• Cyclobutane-1,3-diol
• cis-cyclobutane-1,3-diol
• trans-Cyclobutane-1,3-diol
• 1,3-Cyclobutanediol
• (1s,3s)-cyclobutane-1,3-diol
• cyclobutane-1,3-diol, cis
• Z2065357735
• AKOS026743617
• SY233801
• MFCD28139477
• P18335
• DS-020861
• (1r,3r)-cyclobutane-1,3-diol
• F1913-0523
• 1332482-73-1
• 63518-47-8
• PB40299
• DB-170757
• MFCD22627868
• cyclobutane-1,3-diol, trans
• CS-0049637
• EN300-215283
• SB83815
• P20297
• CS-0056269
• AKOS018923753
• P20298
• PB40300
• AKOS034807326
• CS-0056268
• SY295395
• PS-16606
• MFCD28506109
• PS-16604
• SY166571
• EN300-193402
• 1332482-75-3
• EN300-193277
• DTXSID801347015
• PS-16605
• F8888-3467

• MDL： MFCD28506109
• Inchi： 1S/C4H8O2/c5-3-1-4(6)2-3/h3-6H,1-2H2
• InChI Key： STENYDAIMALDKF-UHFFFAOYSA-N
• SMILES： OC1CC(C1)O

Computed Properties

• Exact Mass: 88.052429494 g/mol
• Monoisotopic Mass: 88.052429494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 37.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5
• Molecular Weight: 88.11

Additional information on cis-cyclobutane-1,3-diol

cis-cyclobutane-1,3-diol (CAS No. 1332482-73-1): A Comprehensive Overview

cis-cyclobutane-1,3-diol (CAS No. 1332482-73-1) is a cyclic diol compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its cis configuration, which refers to the relative positions of the hydroxyl groups on the cyclobutane ring. The cis configuration imparts distinct physical and chemical properties compared to its trans isomer, making it a valuable compound for both academic research and industrial applications.

In the realm of pharmaceutical research, cis-cyclobutane-1,3-diol has shown promise as a building block for the synthesis of bioactive molecules. Its cyclobutane ring provides a rigid structure that can influence the conformational flexibility of larger molecules, which is crucial for optimizing drug-receptor interactions. Recent studies have explored the use of cis-cyclobutane-1,3-diol in the development of novel antiviral agents and anti-inflammatory drugs. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of cis-cyclobutane-1,3-diol exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2.

From a materials science perspective, cis-cyclobutane-1,3-diol has been investigated for its potential in the synthesis of advanced polymers and functional materials. The presence of two hydroxyl groups on the cyclobutane ring allows for facile functionalization and cross-linking reactions, which can be leveraged to create materials with tailored properties. A notable example is the use of cis-cyclobutane-1,3-diol in the synthesis of polyurethanes with enhanced mechanical strength and thermal stability. These materials have found applications in coatings, adhesives, and biomedical devices.

In organic synthesis, cis-cyclobutane-1,3-diol serves as a versatile intermediate for the preparation of complex organic molecules. Its cyclobutane ring can be selectively functionalized through various chemical transformations, such as oxidation, reduction, and substitution reactions. This versatility has made it a popular choice for synthetic chemists working on natural product synthesis and the development of new synthetic methodologies. A 2021 study in Organic Letters reported a novel catalytic method for the asymmetric synthesis of cis-cyclobutane-1,3-diol, which significantly improved yields and enantioselectivity compared to traditional methods.

The environmental impact of cis-cyclobutane-1,3-diol and its derivatives is also an area of active research. Given the increasing focus on sustainable chemistry practices, efforts are being made to develop greener synthetic routes for this compound. One such approach involves the use of biocatalysts to achieve high enantioselectivity and reduce waste generation. A recent study published in Green Chemistry described a biocatalytic route to cis-cyclobutane-1,3-diol that utilized a genetically engineered enzyme to achieve high yields with minimal environmental impact.

In conclusion, cis-cyclobutane-1,3-diol (CAS No. 1332482-73-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties and versatile reactivity make it an attractive target for both academic research and industrial development. As ongoing research continues to uncover new applications and synthetic methods for this compound, it is likely that cis-cyclobutane-1,3-diol will play an increasingly important role in advancing various scientific fields.